Cas no 2763975-46-6 (3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)
3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
- 2763975-46-6
- EN300-37344057
- 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
-
- Inchi: 1S/C17H25NO4/c1-2-3-22-16(21)18-14(7-15(19)20)17-8-11-4-12(9-17)6-13(5-11)10-17/h2,11-14H,1,3-10H2,(H,18,21)(H,19,20)
- InChI Key: KSDDGGUANLAGAP-UHFFFAOYSA-N
- SMILES: OC(CC(C12CC3CC(CC(C3)C1)C2)NC(=O)OCC=C)=O
Computed Properties
- Exact Mass: 307.17835828g/mol
- Monoisotopic Mass: 307.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.6Ų
3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37344057-0.05g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 0.05g |
$1044.0 | 2025-03-18 | |
| Enamine | EN300-37344057-0.1g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 0.1g |
$1093.0 | 2025-03-18 | |
| Enamine | EN300-37344057-0.25g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 0.25g |
$1143.0 | 2025-03-18 | |
| Enamine | EN300-37344057-0.5g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 0.5g |
$1194.0 | 2025-03-18 | |
| Enamine | EN300-37344057-1.0g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 1.0g |
$1243.0 | 2025-03-18 | |
| Enamine | EN300-37344057-2.5g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 2.5g |
$2434.0 | 2025-03-18 | |
| Enamine | EN300-37344057-5.0g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 5.0g |
$3604.0 | 2025-03-18 | |
| Enamine | EN300-37344057-10.0g |
3-(adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid |
2763975-46-6 | 95.0% | 10.0g |
$5344.0 | 2025-03-18 |
3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
Introduction to 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763975-46-6)
3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763975-46-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique adamantane and propenyl ester functionalities, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.
Chemical Structure and Properties
The chemical structure of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is defined by its adamantane core, which is a highly stable and rigid cyclic structure. The adamantane moiety is known for its exceptional stability and low toxicity, making it an attractive scaffold for drug design. The compound also features a propenyl ester group attached to the carboxylic acid, which can influence its solubility and reactivity. The presence of the amide linkage further adds to the complexity and functional versatility of the molecule.
The molecular formula of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is C19H29NO4, with a molecular weight of approximately 347.43 g/mol. It is a white crystalline solid at room temperature and has a melting point of around 150°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.
Synthesis Methods
The synthesis of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid involves several key steps, each designed to introduce the specific functional groups while maintaining the integrity of the adamantane core. One common synthetic route starts with the reaction of adamantanecarboxylic acid with an appropriate amine to form the amide intermediate. Subsequently, the propenyl ester group is introduced through an esterification reaction using allyl alcohol and a coupling agent such as dicyclohexylcarbodiimide (DCC).
A detailed synthetic protocol involves the following steps:
- N-Protection: Protecting the amine group using a suitable protecting group such as tert-butyloxycarbonyl (Boc) to prevent unwanted side reactions during subsequent steps.
- Esterification: Reacting adamantanecarboxylic acid with allyl alcohol in the presence of DCC to form the propenyl ester intermediate.
- Amine Coupling: Coupling the protected amine with the propenyl ester intermediate using a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC).
- N-Deprotection: Removing the protecting group using an appropriate deprotecting agent such as trifluoroacetic acid (TFA) to reveal the free amine.
Biological Properties and Applications
3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory effects, studies have also demonstrated that 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid possesses neuroprotective properties. It has been shown to reduce oxidative stress and protect neuronal cells from damage induced by various neurotoxic agents. These findings suggest that this compound may have potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Clinical Trials and Future Prospects
The promising biological activities of 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid have led to increased interest in its clinical development. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammatory diseases and neurodegeneration. These studies have shown promising results, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles.
Clinical trials are currently underway to further investigate the therapeutic potential of this compound in human subjects. Early-phase trials are focusing on assessing its safety, tolerability, and pharmacokinetics in healthy volunteers. If these trials yield positive results, subsequent phases will explore its efficacy in treating specific conditions such as chronic inflammatory disorders and neurodegenerative diseases.
Conclusion
In conclusion, 3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763975-46-6) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, this compound may pave the way for new treatment options for various diseases.
2763975-46-6 (3-(Adamantan-1-yl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)